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Introduction

E235 is a non-alloy carbon steel grade, designated as 1.0308 under the EN 10305 standard,

widely utilized in the manufacturing of precision steel tubes. Its balanced properties, including

excellent weldability and cold-forming characteristics, make it a staple material in high-precision

applications. This guide provides a comprehensive overview of E235 steel, its chemical and

mechanical properties, relevant experimental protocols, and its applications in precision

engineering. The precise dimensional tolerances and smooth surface finishes achievable with

E235 are critical in the construction of advanced scientific instruments and laboratory

apparatus, where reliability and accuracy are paramount.

Chemical Composition
The performance of E235 steel is fundamentally linked to its chemical composition. The

controlled levels of carbon, manganese, and other elements ensure consistent mechanical

properties and behavior during fabrication. The composition is strictly regulated by the EN

10305 standard.

Table 1: Chemical Composition of E235 Steel (1.0308)
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Element Symbol Maximum Content (%)

Carbon C 0.17

Silicon Si 0.35

Manganese Mn 1.20

Phosphorus P 0.025

Sulfur S 0.025

Source: Data derived from multiple sources specifying EN 10305-2 standards.[1][2]

Mechanical Properties
The mechanical properties of E235 steel are highly dependent on its final delivery condition,

which is determined by the cold working and heat treatment processes applied after

manufacturing.[3][4] The EN 10305 standard defines several delivery conditions, each tailored

for different applications.

Table 2: Mechanical Properties of E235 Steel per Delivery Condition (EN 10305-2)

Symbol
Delivery
Condition

Yield Strength
(ReH) min.
MPa

Tensile
Strength (Rm)
MPa

Elongation (A)
min. %

+C
Cold Drawn /
Hard

470* 520 6

+LC
Cold Drawn /

Soft
- 440 10

+SR
Cold Drawn &

Stress Relieved
325 440 14

+A Annealed - 315 25

+N Normalized 235 340 - 480 25
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Note: For the +C condition, some sources indicate the yield strength is a high percentage of the

tensile strength rather than a distinct minimum. Data presented is a representative value.[2][5]

[6]

Manufacturing and Delivery Workflow
The final properties of E235 precision tubes are determined by a controlled manufacturing and

treatment workflow. The process begins with either seamless or welded tubes that undergo

cold drawing to achieve precise dimensions, followed by optional heat treatments to modify

mechanical characteristics.
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Caption: Manufacturing workflow for E235 precision tubes.

Experimental Protocols: Tensile Testing
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The mechanical properties presented in Table 2 are determined through standardized tensile

testing. The internationally recognized standard for this procedure is ISO 6892-1.[7][8]

Objective: To determine the yield strength, tensile strength, and elongation of E235 steel under

uniaxial tensile stress at room temperature.[7][8]

Methodology (Based on ISO 6892-1):

Specimen Preparation: A test piece of a standardized shape and dimensions is machined

from the E235 tube material. Gauge marks are placed on the specimen at a specific original

gauge length (L₀).[9]

Test Setup: The specimen is securely mounted into the grips of a universal testing machine.

An extensometer is attached to the specimen's gauge length to accurately measure

deformation.[10]

Test Execution: A controlled tensile force is applied to the specimen. Per ISO 6892-1, the test

can be controlled via strain rate (Method A) or stress rate (Method B).[9] The force applied

and the elongation of the gauge length are continuously recorded.

Data Acquisition: The test proceeds until the specimen fractures. The key data points

recorded are:

Yield Strength (ReH): The stress at which plastic (permanent) deformation begins with

little to no increase in stress.

Tensile Strength (Rm): The maximum stress the specimen withstands during the test.[9]

[11]

Elongation (A): The percentage increase in the gauge length after fracture, calculated as

((L_f - L₀) / L₀) * 100, where L_f is the final gauge length.[11]

Applications in Precision Engineering
The combination of tight dimensional tolerances, smooth surface finish, and adaptable

mechanical properties makes E235 a preferred material for numerous precision applications.

[12][13]
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Hydraulic and Pneumatic Systems: E235 tubes are extensively used to manufacture cylinder

barrels, pistons, and fluid lines.[5][12][13] The smooth internal surface finish is critical for seal

longevity and efficient operation.

Automotive Components: The material is used for shafts, axles, steering components, and

parts of shock absorbers where strength and precision are essential.[3][12]

General Mechanical Engineering: E235 is used for machine components, conveyor rollers,

and structural elements in equipment that demand high dimensional accuracy and a reliable

performance-to-cost ratio.[12][13]

Material Selection Logic
The choice to use E235, and in which delivery condition, depends on the specific requirements

of the application. The following diagram illustrates a simplified decision-making process for an

engineer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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